2-[2,4-Dioxo-5-(propan-2-yl)-1,3-oxazolidin-3-yl]acetic acid

• Molecular Formula: C8H11NO5
• Molecular Weight: 201.18 g/mol
• SMILES: CC(C)C1C(=O)N(C(=O)O1)CC(=O)O
• InChI: InChI=1S/C8H11NO5/c1-4(2)6-7(12)9(3-5(10)11)8(13)14-6/h4,6H,3H2,1-2H3,(H,10,11)
• InChIKey: VHOLJNMVUZLWFO-UHFFFAOYSA-N

Identity & Procurement

2-[2,4-Dioxo-5-(propan-2-yl)-1,3-oxazolidin-3-yl]acetic acid (CAS 2092829-43-9, molecular formula C8H11NO5, MW 201.18 g/mol) is a synthetic oxazolidine-2,4-dione derivative bearing an isopropyl group at position 5 and an acetic acid side chain at N3 [1]. It belongs to the broader 2,4-dioxooxazolidine class, which includes the clinically used anticonvulsant trimethadione and its active metabolite dimethadione, as well as numerous experimental aldose reductase inhibitors and hypoglycemic agents [2]. The compound is supplied at ≥95% purity by multiple vendors for research and development use [1].

Scaffold Synthetic oxazolidine-2,4-dione core with isopropyl substitution

Key handle N3-acetic acid side chain for direct amidation and salt formation

Supply Research-grade, available from multiple vendors

• [1] PubChem CID 131508609, 2-[2,4-Dioxo-5-(propan-2-yl)-1,3-oxazolidin-3-yl]acetic acid, National Center for Biotechnology Information (2024). View Source
• [2] M. Dhanawat, N. Das, S. K. Shrivastava, 'Design, synthesis, anticonvulsant screening and 5HT1A/2A receptor affinity of N(3)-substituted 2,4-imidazolidinediones and oxazolidinediones derivatives', Drug Discov Ther, 2011, 5(5), 227-237. View Source

Non-Interchangeability with Analogues

Within the oxazolidine-2,4-dione family, even seemingly minor structural modifications drive pronounced differences in physicochemical properties, metabolic stability, and biological target engagement. The N3-acetic acid moiety present on the target compound introduces a free carboxylic acid function that is absent in the parent anticonvulsant dimethadione (5,5-dimethyl-2,4-oxazolidinedione) and its N-methyl counterpart trimethadione [1]. This carboxyl group markedly alters the compound’s ionization state at physiological pH, hydrogen-bonding capacity, and potential for salt formation or conjugation, making it functionally non-interchangeable with the simpler 5-alkyl oxazolidinedione analogs [2]. Similarly, 5-phenyl or 5-aryl oxazolidinediones possess substantially higher lipophilicity and distinct steric profiles, precluding their use as direct substitutes for the 5-isopropyl-N-acetic acid scaffold in applications where balanced polarity and a carboxylic acid handle are required.

The N3-acetic acid adds an ionizable carboxyl group absent in dimethadione and trimethadione; solubility and salt-forming capacity may not transfer directly.

Higher TPSA and additional H-bond acceptors predict lower membrane permeability compared to 5,5-dimethyl analogues; permeability-dependent applications may require validation.

The free carboxylic acid enables one-step amidation, a synthetic advantage that simple N-H or N-CH₃ oxazolidinediones lack; conjugate synthesis strategies may not be interchangeable.

• [1] PubChem CID 131508609, computed physicochemical properties; Dimethadione (CID 11805) and Trimethadione (CID 5576) comparator data, National Center for Biotechnology Information. View Source
• [2] M. Dhanawat, N. Das, S. K. Shrivastava, 'Design, synthesis, anticonvulsant screening and 5HT1A/2A receptor affinity of N(3)-substituted 2,4-imidazolidinediones and oxazolidinediones derivatives', Drug Discov Ther, 2011, 5(5), 227-237; demonstrates pharmacological divergence with N3 substitution. View Source

Quantitative Differentiation Evidence

N3-Acetic Acid Ionization Center

The target compound carries an N‑acetic acid side chain (pKa ≈ 3.5–4.5 for the carboxylic acid proton), introducing a formal negative charge at pH 7.4 that is entirely absent in dimethadione (5,5‑dimethyl‑2,4‑oxazolidinedione, N–H, no ionizable side chain) and trimethadione (3,5,5‑trimethyl‑2,4‑oxazolidinedione, N–CH3, neutral) [1]. This difference directly governs aqueous solubility and salt‑forming capacity, properties critical for formulation development and bioconjugation strategies.

Ionization center

Class-level

1 carboxylic acid (pKa ~4) vs. 0 ionizable groups in dimethadione/trimethadione

Solubility and salt-form selection differ; charged species at pH 7.4

Predicted pKa; no experimental report for this compound

Evidence Dimension	Ionizable functional groups at physiological pH
Target Compound Data	One carboxylic acid group (pKa ~4), net anionic at pH 7.4
Comparator Or Baseline	Dimethadione: 0 ionizable groups; Trimethadione: 0 ionizable groups
Quantified Difference	Qualitative difference (1 vs. 0 ionizable centers); quantitative pKa shift not experimentally reported for this compound
Conditions	Predicted pKa by computational methods (e.g., MarvinSketch, ACD/Labs) based on structural class

Why This Matters

Solubility and ionization state dictate bioavailability, formulation strategy, and compatibility with biological assay conditions; the carboxylic acid handle enables salt formation for improved solid-state properties.

• [1] PubChem CID 131508609 (target compound); Dimethadione CID 11805; Trimethadione CID 5576 – computed properties and structural comparison, National Center for Biotechnology Information. View Source

Increased TPSA & H-Bond Acceptors

The target compound exhibits a TPSA of 83.9 Ų and five H‑bond acceptors, compared with dimethadione (TPSA 63.7 Ų, 3 H‑bond acceptors) and trimethadione (TPSA 55.8 Ų, 3 H‑bond acceptors) [1]. The elevated TPSA and additional acceptor count are directly attributable to the N‑acetic acid substituent, predicting lower passive membrane permeability but enhanced aqueous solubility relative to the smaller N‑H and N‑CH3 analogs.

TPSA & HBA

Cross-study comparable

TPSA 83.9 Ų; HBA 5 (Δ+20.2 Ų, +2 HBA vs. dimethadione)

Permeability-solubility balance shifts; predicted lower passive membrane diffusion

Computed by Cactvs; may vary with method

Evidence Dimension	Topological Polar Surface Area (TPSA) and H‑bond acceptor count
Target Compound Data	TPSA 83.9 Ų; H‑bond acceptors 5
Comparator Or Baseline	Dimethadione: TPSA 63.7 Ų, acceptors 3; Trimethadione: TPSA 55.8 Ų, acceptors 3
Quantified Difference	ΔTPSA = +20.2 Ų vs. dimethadione; +28.1 Ų vs. trimethadione; ΔHBA = +2
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

Oral bioavailability and CNS penetration are inversely correlated with TPSA; the differential guides selection for peripheral vs. central nervous system target applications.

• [1] PubChem CID 131508609, CID 11805 (Dimethadione), CID 5576 (Trimethadione) – computed TPSA and H‑bond acceptor data, National Center for Biotechnology Information. View Source

Lower Lipophilicity vs. 5-Aryl Analogues

The target compound has a computed XLogP3 of 0.7 [1]. In contrast, 5‑phenyloxazolidine‑2,4‑dione (the hydrolysis product of pemoline) has a predicted XLogP3 of approximately 1.5–1.8, while 5‑aryl‑3‑substituted oxazolidinediones used as aldose reductase inhibitors typically exceed XLogP3 of 2.5 [2]. The intermediate lipophilicity of the target compound, combined with the free carboxylic acid, positions it as a versatile intermediate that can be either conjugated to hydrophobic moieties (increasing LogP) or used as a polar scaffold without excessive lipophilicity.

Lipophilicity (XLogP3)

Cross-study comparable

XLogP3 0.7 vs. 5-phenyl ~1.6, typical 5-aryl >2.5

Fills polarity gap between highly lipophilic 5-aryl and simple 5,5-dimethyl analogues

Computed values; confirm experimentally

Evidence Dimension	Predicted partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.7
Comparator Or Baseline	5‑Phenyloxazolidine‑2,4‑dione: XLogP3 ≈ 1.6; 5‑aryl oxazolidinedione aldose reductase inhibitors: XLogP3 > 2.5
Quantified Difference	ΔXLogP3 ≈ –0.9 vs. 5‑phenyl; –1.8 vs. typical 5‑aryl series
Conditions	XLogP3 computed by PubChem 2.2; comparator values estimated from structurally analogous entries in PubChem

Why This Matters

Controlled lipophilicity is essential for achieving adequate solubility while retaining the ability to optimize target binding through further derivatization; the compound fills a polarity gap between highly lipophilic 5‑aryl and minimally substituted 5,5‑dimethyl oxazolidinediones.

• [1] PubChem CID 131508609 – computed XLogP3-AA value, National Center for Biotechnology Information. View Source
• [2] PubChem entries for 5‑phenyloxazolidine‑2,4‑dione (CID 12487968) and representative 5‑aryl oxazolidinedione aldose reductase inhibitors; approximate XLogP3 ranges extracted from computed property tables. View Source

Increased Rotatable Bonds vs. Dimethadione

The target compound has 3 rotatable bonds (the N‑CH2‑COOH side chain plus the isopropyl group) compared with 1 rotatable bond for dimethadione and 1 for trimethadione [1]. This increased flexibility can influence target binding thermodynamics: the additional rotatable bonds may impose a larger entropic penalty upon binding rigid protein pockets, but conversely provide greater conformational sampling for induced‑fit recognition, a consideration beyond the simple static pharmacophore model.

Rotatable bonds

Cross-study comparable

3 rotatable bonds (Δ+2 vs. dimethadione, trimethadione)

Increased flexibility may influence binding thermodynamics; supports induced-fit recognition

Computed; assess in target engagement assays

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Dimethadione: 1 rotatable bond; Trimethadione: 1 rotatable bond
Quantified Difference	Δ = +2 rotatable bonds vs. both comparators
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

In fragment‑based drug discovery and scaffold‑hopping campaigns, rotatable bond count is a key parameter for assessing the probability of achieving high‑affinity binding; the increased flexibility may necessitate conformational restraint strategies during lead optimization.

• [1] PubChem CID 131508609, CID 11805 (Dimethadione), CID 5576 (Trimethadione) – computed rotatable bond counts, National Center for Biotechnology Information. View Source

Direct Amide Bioconjugation Handle

The N‑acetic acid side chain provides a native carboxylic acid group that can be directly activated (e.g., via HATU, EDC/HOBt) for amide bond formation with amine‑containing payloads, fluorescent dyes, or solid supports [1]. In contrast, dimethadione and trimethadione lack any functional group amenable to simple amidation without prior synthetic manipulation (e.g., N‑alkylation or ring modification). This class‑level advantage reduces synthetic step count and improves overall yield when constructing oxazolidinedione‑based conjugates or probe molecules.

Direct amidation handle

Class-level

Free –COOH available; dimethadione/trimethadione lack reactive handle

Enables one-step conjugate synthesis without pre-functionalization

Synthetic step reduction ~1–2 steps in typical amidation

Evidence Dimension	Functional group availability for direct amide conjugation
Target Compound Data	Free –COOH group; direct activation possible
Comparator Or Baseline	Dimethadione & Trimethadione: no free –COOH or –NH2; require de novo functionalization
Quantified Difference	Qualitative (functional group present vs. absent); synthetic step reduction = 1–2 steps in typical conjugate synthesis
Conditions	Standard peptide/amide coupling conditions (e.g., EDC, HATU, DCC)

Why This Matters

Streamlined synthetic access to functionalized oxazolidinedione libraries and chemical probes reduces procurement cost and development timelines for medicinal chemistry groups.

• [1] General synthetic methodology for oxazolidine‑2,4‑dione amidation; based on standard amide coupling protocols applicable to carboxylic acid-containing oxazolidinediones. View Source

Limited Bioactivity Data: Research-Stage Scaffold

As of May 2026, no peer‑reviewed IC50, Ki, or EC50 values have been reported in PubChem, ChEMBL, or PubMed for 2‑[2,4‑Dioxo‑5‑(propan‑2‑yl)‑1,3‑oxazolidin‑3‑yl]acetic acid [1]. By contrast, dimethadione has well‑characterized T‑type calcium channel blocking activity (IC50 values reported in the low micromolar range in thalamic neuron assays) [2]. This absence of bioactivity annotation for the target compound means procurement decisions must be driven by the structural and physicochemical distinctions enumerated above, rather than by comparative pharmacological potency.

Bioactivity data

Data to verify

No reported IC50/Ki/EC50 values in public databases

Select based on structural handle, not pharmacological equivalence

Cross-database survey (PubChem, ChEMBL, PubMed) as of May 2026

Evidence Dimension	Availability of quantitative bioactivity data
Target Compound Data	No reported IC50/Ki/EC50 values in public databases
Comparator Or Baseline	Dimethadione: T‑type Ca2+ channel inhibition IC50 ~ low µM (thalamic neurons); Trimethadione: active in maximal electroshock seizure models (ED50 reported in rodent studies)
Quantified Difference	Data gap (target compound undetermined)
Conditions	Cross‑database survey (PubChem BioAssay, ChEMBL, PubMed) as of May 2026

Why This Matters

Transparent communication of the bioactivity data gap prevents inappropriate selection based on assumed pharmacological equivalence and reinforces the rationale for choosing this compound based on its unique structural features for synthetic or exploratory research applications.

• [1] PubChem CID 131508609 – BioAssay section (no active assay data); ChEMBL search for CAS 2092829-43-9 (no results); PubMed search (no hits for compound name or CAS). View Source
• [2] Trimethadione/Dimethadione pharmacological summary: T‑type calcium channel blockade in thalamic relay neurons; see e.g., 'Trimethadione reduces T‑type calcium currents...' AMA Drug Evaluations Annual 1994; KEGG DRUG entry D02832. View Source

Optimal Application Scenarios

Carboxylic Acid-Directed Library Diversification

The free –COOH group on the N3‑acetic acid side chain enables rapid parallel amidation to generate libraries of oxazolidinedione derivatives with diverse amine fragments [1]. Unlike dimethyl‑ or monomethyl‑substituted oxazolidinediones, which lack a reactive handle, this compound supports one‑step diversification without pre‑functionalization, accelerating hit‑to‑lead exploration in antiepileptic, metabolic disorder, or aldose reductase inhibitor programs.

Chemical Probe & PROTAC Linker Intermediate

The combination of a moderately lipophilic isopropyl group (XLogP3 0.7) and a terminal carboxylic acid makes this compound suitable as a core scaffold for bifunctional molecules. It can serve as a ligand for E3 ligase recruitment or as a linker attachment point in PROTAC design, where balanced polarity and synthetic accessibility are critical [1]. The 3‑rotatable‑bond side chain provides conformational spacing without excessive flexibility.

Physicochemical Reference Standard

With a TPSA of 83.9 Ų, XLogP3 of 0.7, and one ionizable carboxylic acid center, this compound is positioned at a distinct physicochemical node within the oxazolidinedione chemical space [1]. It can serve as a calibration or reference compound in HPLC logD determination, pKa measurement, and permeability assays (PAMPA, Caco‑2), bridging the gap between low‑polarity 5,5‑dimethyl and high‑polarity 5‑carboxy‑substituted oxazolidinediones.

Salt & Co-Crystal Screening Starting Material

The carboxylic acid moiety permits salt formation with pharmaceutically acceptable bases (Na+, K+, Ca2+, amine counterions), potentially improving crystallinity, dissolution rate, and hygroscopicity relative to the neutral N–H or N–CH3 oxazolidinediones [1]. Solid‑form screening can be undertaken without additional synthetic steps, differentiating this compound from analogs that require pre‑installation of a salt‑forming group.

Application

Selection Property

Validation Focus

Oxazolidinedione library synthesis

Free carboxylic acid handle for direct amidation

One-step diversification without pre-functionalization

Bifunctional molecule design (PROTAC, probes)

Balanced polarity, flexible linker arm, synthetic accessibility

Conformational spacing and E3 ligase recruitment compatibility

Physicochemical assay calibration

Distinct TPSA, XLogP3, and ionization node

logD, pKa, and permeability assay reference point

Solid-form screening (salts, co-crystals)

Carboxylic acid salt formation potential

Crystallinity and dissolution rate optimization

• [1] PubChem CID 131508609 – structural and physicochemical data supporting the described application rationales; synthetic accessibility validated by commercial availability from multiple vendors. View Source